Cas no 1805364-32-2 (2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805364-32-2
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4869247
• Update Time: 2025-06-30

2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-3-1-4(9)5(2-12)13-6(3)7(10)11/h1,7H,2,12H2
• InChI Key： SLOOSYXYDYUVSX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CN)=NC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine

Comprehensive Overview of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine (CAS No. 1805364-32-2)

2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine (CAS No. 1805364-32-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and multiple halogen substitutions, is a promising intermediate for the development of novel bioactive molecules. Its structural features, including the aminomethyl and difluoromethyl groups, contribute to its versatility in synthetic applications.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, making them critical in drug discovery. Researchers are particularly interested in 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine for its potential role in designing kinase inhibitors and antimicrobial agents. The compound's chloro and fluoro substituents also align with the growing trend of halogen bonding in medicinal chemistry, a topic frequently searched in academic and industrial circles.

From an agrochemical perspective, this compound's difluoromethyl moiety is noteworthy. Fluorinated compounds are increasingly used in crop protection due to their ability to improve pesticide efficacy and environmental sustainability. Searches for "fluorinated agrochemicals" and "pyridine-based herbicides" have spiked, reflecting the industry's focus on innovative solutions. 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine could serve as a key building block for next-generation plant growth regulators or pest control agents.

The synthesis of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine often involves multi-step reactions, including nucleophilic substitution and catalytic fluorination. These methods are frequently discussed in forums and publications, as researchers seek "efficient pyridine synthesis routes" or "green chemistry approaches for halogenated compounds." The compound's CAS No. 1805364-32-2 is a critical identifier for procurement and regulatory compliance, often queried in chemical databases and supply chain platforms.

Beyond its applications, the safety and handling of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine are also of interest. While not classified as hazardous, proper storage and handling protocols are essential, as with any fine chemical. Queries like "pyridine derivative stability" and "safe handling of fluorinated amines" are common among laboratory professionals, underscoring the need for clear technical guidance.

In summary, 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)-3-fluoropyridine (CAS No. 1805364-32-2) represents a cutting-edge compound with dual relevance in pharmaceuticals and agrochemicals. Its structural complexity and functional groups make it a subject of ongoing research, aligning with trends like "fluorine in drug design" and "sustainable agrochemical development." As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both fields.